Cas no 1342129-97-8 ((4-bromothiophen-2-yl)methyl1-(1,3-thiazol-2-yl)ethylamine)

• Product Name: (4-bromothiophen-2-yl)methyl1-(1,3-thiazol-2-yl)ethylamine
• CAS No: 1342129-97-8
• MF: C₁₀H₁₁BrN₂S₂
• MW: 303.241738557816
• CID: 5217581
• PubChem ID: 63597746
• Update Time: 2025-10-31

(4-bromothiophen-2-yl)methyl1-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• [(4-Bromothiophen-2-yl)methyl][1-(1,3-thiazol-2-yl)ethyl]amine
• n-((4-Bromothiophen-2-yl)methyl)-1-(thiazol-2-yl)ethan-1-amine
• 2-Thiazolemethanamine, N-[(4-bromo-2-thienyl)methyl]-α-methyl-
• (4-bromothiophen-2-yl)methyl1-(1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C10H11BrN2S2/c1-7(10-12-2-3-14-10)13-5-9-4-8(11)6-15-9/h2-4,6-7,13H,5H2,1H3
• InChI Key： UVICVPZFZGPWKB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNC(C1=NC=CS1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 2.7
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-bromothiophen-2-yl)methyl1-(1,3-thiazol-2-yl)ethylamine

Introduction to (4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-yl)ethylamine and Its Significance in Modern Chemical Research

(4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-yl)ethylamine, with the CAS number 1342129-97-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a unique structural framework that combines a thiophene ring with a bromine substituent at the 4-position and an ethylamine moiety linked to a thiazole ring. The presence of these functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure is particularly noteworthy due to its ability to serve as a building block for more complex molecules. The thiophene core is well-documented for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The introduction of a bromine atom at the 4-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs).

The amine functionality at the 1-position and the ethyl chain contribute to the compound's solubility and bioavailability, making it an attractive candidate for drug design. Additionally, the thiazole ring, known for its stability and biological activity, adds another layer of potential utility. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties, further highlighting the compound's promise in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The compound (4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-yl)ethylamine has emerged as a key intermediate in synthesizing molecules that interact with enzymes and receptors involved in disease processes. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The bromine substituent on the thiophene ring allows for selective modifications, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting derivatives.

The thiazole moiety has also been explored for its potential in modulating ion channels and receptors. For example, certain thiazole derivatives have shown promise as treatments for neurological disorders by interacting with voltage-gated sodium channels. The combination of these structural features in (4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-yl)ethylamine positions it as a valuable scaffold for developing novel therapeutics in this area.

Advances in computational chemistry have further accelerated the discovery process by allowing researchers to predict the binding affinity and metabolic stability of potential drug candidates before synthesizing them. Molecular docking studies using this compound have revealed promising interactions with various biological targets, including protein kinases and transcription factors. These virtual screening approaches have significantly reduced the time and cost associated with hit identification and lead optimization.

The synthesis of (4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-yl)ethylamine involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biaryl core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization during the synthesis process. These advances reflect the broader trends in synthetic organic chemistry towards more efficient and sustainable methods.

The compound's potential extends beyond pharmaceutical applications; it has also garnered attention in materials science due to its ability to form coordination complexes with metal ions. These metal complexes exhibit interesting photophysical properties that make them suitable for use in luminescent materials and sensors. The versatility of (4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-yl)ethylamine underscores its importance not only as a pharmacological intermediate but also as a material science building block.

In conclusion, (4-bromothiophen-2-yl)methyl-1-(1,3-thiazol-2-y]ethylamine represents a significant advancement in chemical research with broad implications for drug discovery and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance is expected to grow further within both academic and industrial settings.